1-[(4-methoxyphenyl)sulfonyl]-N-[4-(trifluoromethyl)phenyl]-4-piperidinecarboxamide

• CAS No.: 593263-39-9
• Molecular Formula: C20H21F3N2O4S
• Molecular Weight: 442.5g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-N-[4-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H21F3N2O4S/c1-29-17-6-8-18(9-7-17)30(27,28)25-12-10-14(11-13-25)19(26)24-16-4-2-15(3-5-16)20(21,22)23/h2-9,14H,10-13H2,1H3,(H,24,26)
• InChI Key: OAPPLDJARFZYSN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)C(F)(F)F

Description

1-[(4-methoxyphenyl)sulfonyl]-N-[4-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-methoxyphenyl)sulfonyl]-N-[4-(trifluoromethyl)phenyl]-4-piperidinecarboxamide typically involves multiple steps, including the formation of the piperidine ring, the introduction of the sulfonyl group, and the attachment of the trifluoromethyl group. Common synthetic routes may involve:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Sulfonyl Group: This step often involves sulfonylation reactions using reagents like sulfonyl chlorides.

Attachment of the Trifluoromethyl Group: This can be done using trifluoromethylation reactions, often employing reagents like trifluoromethyl iodide or trifluoromethyl sulfonates.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

1-(4-methoxyphenyl)sulfonyl-N-[4-(trifluoromethyl)phenyl]p